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Compound of Interest

Compound Name: Simurosertib

Cat. No.: B610845

Introduction

Simurosertib (also known as TAK-931) is a potent and selective inhibitor of cell division cycle
7 (CDCY7) kinase, a key regulator of DNA replication initiation.[1][2][3] It is an investigational
antitumor agent with demonstrated activity in various cancer models.[1][2] For in vitro studies,
Simurosertib is typically dissolved in dimethyl sulfoxide (DMSO) to create a concentrated
stock solution, which can then be diluted to the desired final concentration in cell culture media.
This document provides a detailed protocol for the preparation, storage, and handling of
Simurosertib stock solutions in DMSO.

Physicochemical Properties of Simurosertib

A summary of the relevant physicochemical properties of Simurosertib is provided in the table
below.

Property Value Reference
Molecular Formula C17H19N50S [1]
Molecular Weight 341.43 g/mol [1][2]
Appearance White to off-white solid [1]

CAS Number 1330782-76-7 [1][2]
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Solubility and Stability

Simurosertib exhibits good solubility in DMSO.[1][2][3][4][5] HowevVer, it is important to use

high-quality, anhydrous DMSO, as the presence of water can reduce its solubility.[1][2] To

achieve higher concentrations, warming and sonication may be necessary.[1][4][6]

The stability of Simurosertib in both solid form and as a DMSO stock solution is crucial for

ensuring experimental reproducibility. The following tables summarize the recommended

storage conditions and stability data.

Table 1: Solubility of Simurosertib in DMSO

Solubility Molar Equivalent Conditions Reference
Ultrasonic, warming,

70 mg/mL 205.02 mM and heat to 60°C. Use  [1]
newly opened DMSO.
Use fresh DMSO as

68 mg/mL 199.16 mM moisture can reduce [2]
solubility.
Sonication is

45 mg/mL 131.8 mM [4]
recommended.
Ultrasonic assistance

~75 mg/mL ~219.66 mM may be needed. Use [51[6]

newly opened DMSO.

Table 2: Storage and Stability of Simurosertib

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://www.benchchem.com/product/b610845?utm_src=pdf-body
https://www.medchemexpress.com/TAK-931.html
https://www.selleckchem.com/products/simurosertib.html
https://www.caymanchem.com/product/32519/simurosertib
https://www.targetmol.com/compound/simurosertib
http://www.invivochem.com/r-simurosertib.html
https://www.medchemexpress.com/TAK-931.html
https://www.selleckchem.com/products/simurosertib.html
https://www.medchemexpress.com/TAK-931.html
https://www.targetmol.com/compound/simurosertib
https://www.medchemexpress.com/r-simurosertib.html
https://www.benchchem.com/product/b610845?utm_src=pdf-body
https://www.benchchem.com/product/b610845?utm_src=pdf-body
https://www.medchemexpress.com/TAK-931.html
https://www.selleckchem.com/products/simurosertib.html
https://www.targetmol.com/compound/simurosertib
http://www.invivochem.com/r-simurosertib.html
https://www.medchemexpress.com/r-simurosertib.html
https://www.benchchem.com/product/b610845?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Storage

Form Temperature Stability Period Reference
Powder -20°C 3years [1112]
Powder 4°C 2 years [1]

In DMSO -80°C 1-2 years [1][2][6]

In DMSO -20°C 6 months - 1 year [1][6]

Experimental Protocol

Materials

e Simurosertib powder

e Anhydrous, sterile dimethyl sulfoxide (DMSO)

 Sterile, conical-bottom polypropylene tubes (e.g., 1.5 mL or 2 mL)

o Calibrated analytical balance

e \ortex mixer

o Water bath or heat block (optional)

e Sonicator (optional)

e Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Safety Precautions

e Handle Simurosertib powder in a well-ventilated area or a chemical fume hood to avoid

inhalation of the powder.

o Wear appropriate PPE, including safety glasses, a lab coat, and gloves, at all times.
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e DMSO is a powerful solvent and can facilitate the absorption of other chemicals through the
skin. Avoid direct contact.[7] In case of contact, wash the affected area thoroughly with water.

e Consult the Safety Data Sheet (SDS) for both Simurosertib and DMSO for comprehensive
safety information before handling.

Procedure for Preparing a 10 mM Simurosertib Stock Solution

o Equilibrate Reagents: Allow the Simurosertib powder and DMSO to come to room
temperature before use. This is particularly important for DMSO, as it can solidify at lower
temperatures.

» Weigh Simurosertib: Carefully weigh out the desired amount of Simurosertib powder using
a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution,
weigh out 3.41 mg of Simurosertib (Molecular Weight = 341.43 g/mol ).

o Dissolution:
o Add the weighed Simurosertib powder to a sterile polypropylene tube.

o Add the appropriate volume of anhydrous DMSO to the tube. For a 10 mM solution with
3.41 mg of Simurosertib, add 1 mL of DMSO.

o Cap the tube tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.
 Aiding Solubilization (if necessary): If the Simurosertib does not fully dissolve, you can:

o Warm the solution: Gently warm the tube in a water bath or heat block set to a
temperature no higher than 60°C.[1] Intermittently vortex the tube until the solid is
completely dissolved.

o Sonicate the solution: Place the tube in a sonicator bath and sonicate until the solution is
clear.[4]

 Sterilization (Optional): If required for your specific application, the stock solution can be
filter-sterilized using a 0.22 um syringe filter that is compatible with DMSO.

» Aliquoting and Storage:
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o To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes in sterile polypropylene tubes.[1][6]

o Label each aliquot clearly with the compound name, concentration, date of preparation,
and your initials.

o Store the aliquots at -80°C for long-term storage (up to 1-2 years).[1][2][6] For shorter-term
storage, -20°C is acceptable for up to 6 months to 1 year.[1][6]

Calculation for Preparing Stock Solutions

To prepare a stock solution of a specific concentration, use the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000
Example Calculation for 1 mL of 10 mM Simurosertib Stock:

Mass (mg) =10 mM x 1 mL x 341.43 g/mol / 1000 = 3.4143 mg

Visualizations
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Workflow for Preparing Simurosertib Stock Solution
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Caption: Workflow for Preparing Simurosertib Stock Solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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